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Compound of Interest

Compound Name: Phosmet-d6

Cat. No.: B1492355

An in-depth examination of the properties, analytical applications, and biological implications of
the deuterated organophosphate, Phosmet-dé6.

This technical guide provides a comprehensive overview of Phosmet-d6, a deuterated analog
of the organophosphate insecticide Phosmet. Designed for researchers, scientists, and
professionals in drug development and analytical chemistry, this document details the
physicochemical properties of Phosmet-d6, its primary application as an internal standard in
analytical testing, and the toxicological profile and mechanism of action of its parent compound,
Phosmet.

Core Data Presentation

For clarity and ease of comparison, the fundamental quantitative data for Phosmet-d6 are
summarized in the table below.

Parameter Value Reference(s)
CAS Number 2083623-41-8 [11[21[3]
Molecular Formula C11HeDsNO4PS:2 [1112]
Molecular Weight 323.36 g/mol

Phosmet D6 (dimethyl D6),

Synonyms
Phthalophos-d6

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1492355?utm_src=pdf-interest
https://www.benchchem.com/product/b1492355?utm_src=pdf-body
https://www.benchchem.com/product/b1492355?utm_src=pdf-body
https://www.benchchem.com/product/b1492355?utm_src=pdf-body
https://www.benchchem.com/product/b1492355?utm_src=pdf-body
https://www.biomol.com/products/chemicals/reference-standards/phosmet-d6-cay39569-1?fs=1052246421
https://www.caymanchem.com/product/39569/phosmet-d6
https://www.lgcstandards.com/DE/en/Phosmet-D6/p/DRE-C16120100
https://www.biomol.com/products/chemicals/reference-standards/phosmet-d6-cay39569-1?fs=1052246421
https://www.caymanchem.com/product/39569/phosmet-d6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1492355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Application in Analytical Chemistry: Quantification
of Phosmet

Phosmet-d6 serves as a crucial internal standard for the accurate quantification of Phosmet in
various matrices, including biological and environmental samples, using techniques such as
gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass
spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard like Phosmet-
d6 is the gold standard in quantitative analysis as it effectively compensates for variations in
sample preparation, injection volume, and instrument response, leading to highly accurate and
precise results.

Experimental Protocol: Analysis of Phosmet in Human
Blood using GC-MS

While a specific protocol detailing the use of Phosmet-d6 was not available in the public
domain, the following is a representative method for the analysis of Phosmet in human blood
by GC-MS, which can be adapted by substituting the specified internal standard with Phosmet-
dé.

1. Sample Preparation (Solid-Phase Extraction):

e To 1 mL of a human blood sample, add a known concentration of Phosmet-d6 as the
internal standard.

o Perform a solid-phase extraction (SPE) using a C18 cartridge to isolate the analyte and
internal standard from the blood matrix.

o Elute the compounds from the SPE cartridge.

o Evaporate the eluent to dryness and reconstitute the residue in a suitable solvent for GC-MS
analysis.

2. GC-MS Instrumentation and Conditions:

e Gas Chromatograph: Agilent 7890A GC system or equivalent.
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e Mass Spectrometer: Agilent 7000B Triple Quadrupole GC/MS System with an electron
ionization (EI) source or equivalent.

e Column: HP-5ms (30 m x 0.25 mm, 0.25 pm) or similar non-polar capillary column.

o Carrier Gas: Helium.

e Inlet: Splitless injection mode.

o Oven Temperature Program: Optimized for the separation of Phosmet and Phosmet-d6.

e Mass Spectrometer: Operated in Selected lon Monitoring (SIM) mode, monitoring
characteristic ions for both Phosmet and Phosmet-d6.

3. Quantification:

o A calibration curve is generated by analyzing a series of standards containing known
concentrations of Phosmet and a constant concentration of Phosmet-d6.

e The ratio of the peak area of Phosmet to the peak area of Phosmet-d6 is plotted against the

concentration of Phosmet.

e The concentration of Phosmet in the unknown samples is then determined from this
calibration curve.

Biological Activity and Mechanism of Action of
Phosmet

Phosmet, the non-deuterated parent compound, is a non-systemic organophosphate
insecticide and acaricide. Its primary mechanism of action is the inhibition of the enzyme
acetylcholinesterase (AChE) in the nervous system of insects and mammals.

Signaling Pathway of Acetylcholinesterase Inhibition
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Caption: Acetylcholinesterase (AChE) Inhibition by Phosmet.

In a healthy synapse, the neurotransmitter acetylcholine (ACh) is released and binds to
acetylcholine receptors (AChR) on the postsynaptic neuron, leading to nerve impulse
transmission. AChE rapidly breaks down ACh to terminate the signal. Phosmet irreversibly
binds to and inhibits AChE. This leads to an accumulation of ACh in the synaptic cleft, causing
continuous stimulation of the postsynaptic neuron, resulting in neurotoxicity.

Toxicological Profile of Phosmet

Studies on the parent compound, Phosmet, have revealed its potential for toxicity in various
organisms. In zebrafish embryos, exposure to Phosmet has been shown to cause
developmental abnormalities such as bradycardia, spine curvature, and growth retardation.
Transcriptomic analysis in these studies indicated that Phosmet exposure affects several key
biological pathways.

Experimental Workflow for Investigating Phosmet
Toxicity in Zebrafish
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Caption: Workflow for Zebrafish-based Phosmet Toxicity Studies.

Signaling Pathways Affected by Phosmet

Research has indicated that Phosmet exposure can significantly impact several signaling
pathways beyond direct AChE inhibition. These include:

¢ Calcium Signaling Pathway: Disruption of calcium homeostasis is a common mechanism of
neurotoxicity.

¢ Regulation of Actin Cytoskeleton: Alterations in the cytoskeleton can affect neuronal
development and function.

e Cardiac Muscle Contraction: This is consistent with observed effects like bradycardia in
toxicological studies.
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o Mitogen-Activated Protein Kinase (MAPK) Signaling Pathways: These pathways are crucial
for cell survival, proliferation, and apoptosis, and their dysregulation can lead to cellular
stress and death.

This technical guide provides a foundational understanding of Phosmet-d6 for researchers.
The information presented, from its basic properties to its application in sophisticated analytical
methods and the biological implications of its parent compound, is intended to support and
guide future research and development in related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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